2-cyclopentyl-N-(1,5-dimethyl-6-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-yl)acetamide

• IUPAC Name: 2-cyclopentyl-N-(1,5-dimethyl-6-oxo-5,7-dihydro-4H-pyrazolo[3,4-b]pyridin-3-yl)acetamide
• InChI: InChI=1S/C15H22N4O2/c1-9-7-11-13(18-19(2)14(11)17-15(9)21)16-12(20)8-10-5-3-4-6-10/h9-10H,3-8H2,1-2H3,(H,17,21)(H,16,18,20)
• InChI Key: LYTZNHBQPJLOPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(NC1=O)N(N=C2NC(=O)CC3CCCC3)C
• Molecular Formula: C15H22N4O2
• Molecular Weight: 290.36 g/mol

Description

The compound contains a cyclopentyl group, which is a cycloalkane with a five-membered ring. It also has a pyrazolo[3,4-b]pyridine core, which is a bicyclic structure containing nitrogen atoms. The compound is N-substituted with an acetamide group, which consists of a carbonyl (C=O) and an amine (NH2).

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar groups like the acetamide could impact its solubility in different solvents.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• This compound has been utilized as a key intermediate in synthesizing various heterocyclic compounds, including coumarin, pyridine, pyrrole, thiazole, and aminopyrazole derivatives. These newly synthesized compounds have been evaluated as potential antimicrobial agents (Bondock, Rabie, Etman, & Fadda, 2008). Another study utilized a similar approach for the synthesis of new thiazole and pyrazole derivatives based on the tetrahydrobenzothiophene moiety, demonstrating significant antimicrobial activities (Gouda, Berghot, Abd El-Ghani, & Khalil, 2010).

Antitumor Activity and Molecular Docking

• Research has also been conducted on the synthesis of novel pyrimidiopyrazole derivatives, demonstrating outstanding antitumor activity against HepG2 cell lines. The study included molecular docking using Auto Dock tools to evaluate the interaction of these compounds with 4hdq synthase complex (Fahim, Elshikh, & Darwish, 2019). Another study synthesized different heterocyclic derivatives comprising thiophene, thiazole, pyrazole, pyridine, pyrimidine, and coumarin rings using a similar key precursor, showing high inhibitory effects on various human cancer cell lines (Shams, Mohareb, Helal, & Mahmoud, 2010).

Other Applications

• The compound has been used in the synthesis of various heterocycles, including thiadiazoles, showing promising results in cytotoxicity and antioxidant activities (Hamama, Gouda, Badr, & Zoorob, 2013).
• It's also been a precursor for constructing new polyheterocyclic ring systems with potential antibacterial properties (Abdel‐Latif, Mehdhar, & Abdel-Ghani, 2019).